Cas no 1072945-95-9 ((3-(2-Nitrophenoxy)phenyl)boronic acid)

(3-(2-Nitrophenoxy)phenyl)boronic acid structure
1072945-95-9 structure
Product Name:(3-(2-Nitrophenoxy)phenyl)boronic acid
CAS No:1072945-95-9
MF:C12H10BNO5
MW:259.022503376007
MDL:MFCD09972105
CID:856393
PubChem ID:46738680
Update Time:2025-04-19

(3-(2-Nitrophenoxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(2-Nitrophenoxy)phenyl)boronic acid
    • 3-(2-Nitrophenoxy)phenylboronic acid
    • [3-(2-nitrophenoxy)phenyl]boronic acid
    • XSB94595
    • DB-365410
    • CS-0174196
    • AKOS015833514
    • MFCD09972105
    • DTXSID50674336
    • SCHEMBL2553830
    • BS-25191
    • 1072945-95-9
    • (3-(2-Nitrophenoxy)phenyl)boronicacid
    • MDL： MFCD09972105
    • Inchi： 1S/C12H10BNO5/c15-13(16)9-4-3-5-10(8-9)19-12-7-2-1-6-11(12)14(17)18/h1-8,15-16H
    • InChI Key： VXKDGJZAMJMTPY-UHFFFAOYSA-N
    • SMILES： O(C1C=CC=C(B(O)O)C=1)C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.06500
  • Monoisotopic Mass: 259.0652026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.2 g/l) (25 º C),
  • PSA: 95.51000
  • LogP: 1.59010

(3-(2-Nitrophenoxy)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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(3-(2-Nitrophenoxy)phenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1072945-95-9)(3-(2-Nitrophenoxy)phenyl)boronic acid
Order Number:A895578
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:52
Price ($):415.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1072945-95-9)(3-(2-Nitrophenoxy)phenyl)boronic acid
A895578
Purity:99%
Quantity:25g
Price ($):415.0
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